Cas no 2228926-98-3 (2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine
• CAS No: 2228926-98-3
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 6122905
• PubChem ID: 165847801
• Update Time: 2025-08-03

2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine
• EN300-1833509
• 2228926-98-3

• Inchi： 1S/C11H15FN2/c1-14-5-4-9-6-8(10(12)7-13)2-3-11(9)14/h2-3,6,10H,4-5,7,13H2,1H3
• InChI Key： KELPAIJAIVGQMX-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine

Comprehensive Overview of 2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine (CAS No. 2228926-98-3)

The compound 2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine (CAS No. 2228926-98-3) is a fluorinated derivative of the indole class, which has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural features, including the fluoro substitution and the 1-methyl-2,3-dihydro-1H-indole core, make it a promising candidate for various biomedical applications. Researchers are increasingly exploring its potential in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the key reasons for the growing interest in 2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine is its potential role in modulating neurotransmitter systems. The indole scaffold is a common motif in bioactive molecules, often associated with serotonin and dopamine pathways. This has led to speculation about its applicability in mood disorders, cognitive enhancement, and neurodegenerative diseases—topics frequently searched in academic and healthcare forums. The fluoro group, known for its ability to improve metabolic stability and bioavailability, further enhances the compound's drug-like properties.

In the context of synthetic chemistry, CAS No. 2228926-98-3 represents a versatile intermediate. Its synthesis often involves multi-step protocols, including fluorination and reductive amination, which are widely discussed in organic chemistry communities. The compound's 1-methyl-2,3-dihydro-1H-indol-5-yl moiety is particularly noteworthy, as it serves as a building block for more complex heterocyclic systems. This aligns with the rising demand for novel synthetic methodologies in pharmaceutical R&D, a hot topic in recent publications and conferences.

From a pharmacological perspective, 2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine has shown promise in preclinical studies. Its ability to cross the blood-brain barrier (BBB) has sparked interest in CNS-targeted therapies, a recurring theme in neuroscience research. Additionally, its potential interactions with G-protein-coupled receptors (GPCRs) are under investigation, reflecting the broader industry focus on GPCRs as drug targets. These aspects make it a subject of frequent queries in scientific databases and AI-driven literature analysis tools.

The compound's physicochemical properties, such as logP, pKa, and solubility, are critical for formulation scientists. The inclusion of the fluoro atom often improves membrane permeability, a feature highly sought after in modern drug design. This is particularly relevant given the increasing emphasis on orally bioavailable small molecules, a trending topic in drug development circles. Computational chemists also leverage tools like molecular docking to predict its binding affinities, a practice commonly searched in computational biology forums.

In summary, 2-fluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine (CAS No. 2228926-98-3) is a compound of significant scientific and industrial interest. Its structural uniqueness, combined with its potential therapeutic applications, positions it at the intersection of chemistry, biology, and medicine. As research progresses, it is likely to remain a focal point in discussions about next-generation therapeutics and innovative synthetic strategies.